(1R)-1-(5-Chloro-2-fluoropyridin-3-yl)-2-fluoroethanol

• IUPAC Name: (1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethanol
• InChI: InChI=1S/C7H6ClF2NO/c8-4-1-5(6(12)2-9)7(10)11-3-4/h1,3,6,12H,2H2/t6-/m0/s1
• InChI Key: OLAJPBUSGGWSNY-LURJTMIESA-N
• Canonical SMILES: C1=C(C=NC(=C1C(CF)O)F)Cl
• Isomeric SMILES: C1=C(C=NC(=C1[C@H](CF)O)F)Cl
• Molecular Formula: C7H6ClF2NO
• Molecular Weight: 193.58 g/mol
• CAS No.: 2416218-60-3

Description

(1R)-1-(5-Chloro-2-fluoropyridin-3-yl)-2-fluoroethanol is a useful research compound. Its molecular formula is C7H6ClF2NO and its molecular weight is 193.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Antifungal Agents

The compound has been utilized in the synthesis of Voriconazole, a broad-spectrum triazole antifungal agent. The synthesis process involves setting the relative stereochemistry via an addition reaction and achieving excellent diastereoselection. This process is significant for the production of Voriconazole, demonstrating the compound's role in creating effective antifungal medications (Butters et al., 2001).

Development of Fluoropolymers

The chemical serves as a precursor in the development of vinylidene fluoride (VDF) containing polymers and copolymers, highlighting its role in creating materials with a wide range of properties, from thermoplastic to elastomeric. These materials find applications in various domains, including surfactants, dielectrical polymers, and fuel cell membranes, underscoring the versatility and significance of (1R)-1-(5-Chloro-2-fluoropyridin-3-yl)-2-fluoroethanol in material science (Améduri, 2009).

Labeling of Macromolecules

It has been applied in the development of a novel fluoropyridine-based structure, FPyKYNE, for the fluorine-18 labeling of macromolecules using click chemistry. This application is crucial for the advancement of molecular imaging and diagnostics, illustrating the compound's importance in medical research and diagnostic applications (Kuhnast et al., 2008).

Fluorescence Switching

The research also extends to the use of polymethine dyes, where the compound's derivatives enable reversible electrochemical fluorescence switching in the near-infrared (NIR) region. This capability has potential applications in optical data storage and sensors, showcasing the innovative use of this compound in advanced technological applications (Seo et al., 2014).

Metal-Mediated Bond Formation

Moreover, the compound has been involved in studies exploring metal-mediated C−F bond formation, providing insights into the synthesis and reactivity of fluoro complexes. This research contributes to the understanding of fluorine chemistry and its applications in catalysis and synthetic chemistry (Barthazy et al., 2000).